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Compound of Interest

Compound Name: Tricyclodecenyl propionate

Cat. No.: B097855 Get Quote

Application Notes and Protocols for
Tricyclodecenyl Propionate in Perfumery
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricyclodecenyl propionate, also known by trade names such as Florocyclene and Verdyl

Propionate, is a synthetic fragrance ingredient prized for its distinctive woody-amber aroma

with subtle floral and fruity undertones.[1] Its chemical stability and ability to blend

harmoniously with other fragrance components make it a versatile ingredient in a wide array of

cosmetic and personal care products, including perfumes, lotions, and creams.[1][2] This

document provides detailed application notes and experimental protocols for researchers and

formulators interested in utilizing Tricyclodecenyl propionate in their product development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Tricyclodecenyl
propionate is essential for its effective application in fragrance formulations.
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Property Value Reference

CAS Number 17511-60-3 [2]

Molecular Formula C₁₃H₁₈O₂ [2]

Molecular Weight 206.28 g/mol [2][3]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Odor Profile

Woody-amber, with floral,

fruity, and herbaceous-green

nuances

[1][4][5]

Boiling Point 242 - 244 °C [2]

Density 1.05 g/cm³ (Lit.) [2]

Refractive Index n20/D 1.490 - 1.493 [2]

Flash Point > 100 °C [6]

Vapor Pressure 0.00488 mmHg at 25°C [4]

Solubility Soluble in ethanol [7]

Purity 97 - 100% (GC) [2]

Olfactory Profile and Application in Perfumery
Tricyclodecenyl propionate is valued for its complex and long-lasting aroma. Its scent is

primarily characterized as woody and amber-like, with supporting notes that can be described

as floral, fruity, and green.[1][4][5] This multifaceted profile allows it to be used in various

fragrance compositions. It can provide depth and warmth to a fragrance, acting as a fixative to

prolong the scent's longevity on the skin.[2] Its aroma is considered softer than the related

Tricyclodecenyl acetate, making it suitable for creating nuanced and sophisticated scent

profiles.[4]

In perfumery, it is often used as a heart or base note, contributing to the main theme and the

lasting impression of the fragrance.[8] It blends well with other woody, floral, and citrus

ingredients, offering formulators a versatile tool for creating unique and appealing scents.[1]
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Safety and Regulatory Information
Comprehensive safety assessments have been conducted on Tricyclodecenyl propionate.

Endpoint Result Reference

Genotoxicity Not Genotoxic [7]

Repeated Dose Toxicity

(NOAEL)
464.1 mg/kg/day [7]

Developmental and

Reproductive Toxicity (NOAEL)
1000 mg/kg/day [7]

Skin Sensitization
No safety concerns under

current declared levels of use
[7]

Phototoxicity/Photoallergenicit

y
Not phototoxic/photoallergenic [7]

GHS Classification

Warning: H319 (Causes

serious eye irritation), H411

(Toxic to aquatic life with long

lasting effects)

[3]

The International Fragrance Association (IFRA) recommends usage levels of up to 10.0000%

in the fragrance concentrate.[5]

Experimental Protocols
Stability Testing of Tricyclodecenyl Propionate in a
Perfume Formulation
Objective: To evaluate the stability of Tricyclodecenyl propionate in a finished perfume

product under various environmental conditions.

Materials:

Finished perfume formulation containing Tricyclodecenyl propionate.
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Control sample (perfume base without Tricyclodecenyl propionate).

Glass vials with airtight caps.

Climate chambers or ovens capable of maintaining constant temperature and humidity.[1]

UV light cabinet.[1]

Refrigerator/Freezer.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) equipment.

pH meter.

Viscometer.

Protocol:

Sample Preparation: Prepare multiple aliquots of the finished perfume and the control

sample in glass vials.

Accelerated Stability Testing (Thermal Stress):

Place a set of samples in a climate chamber at elevated temperatures (e.g., 40°C, 50°C)

and controlled humidity (e.g., 75% RH).[3]

Withdraw samples at specified time points (e.g., 1, 2, 4, 8, 12 weeks).

Analyze the samples for changes in color, odor, pH, viscosity, and the concentration of

Tricyclodecenyl propionate using GC-MS.[9]

Light Exposure Testing:

Expose another set of samples to controlled UV light in a light cabinet to simulate

exposure to sunlight.[1]

Analyze the samples at regular intervals for any photochemical degradation.

Freeze-Thaw Cycle Testing:
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Subject a set of samples to alternating freeze-thaw cycles (e.g., -10°C for 24 hours

followed by 25°C for 24 hours) for a specified number of cycles.[3]

This assesses the product's stability during transportation and storage in varying climates.

Real-Time Stability Testing:

Store a final set of samples under normal storage conditions (e.g., 25°C, 60% RH) for the

intended shelf life of the product (e.g., 12, 24, 36 months).[3]

This provides the most accurate data on the long-term stability of the fragrance.

Data Analysis: Compare the analytical data from the stressed samples to the initial and real-

time stability samples to predict the shelf life and identify any potential stability issues.
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Workflow for Fragrance Stability Testing.

Sensory Analysis of Perfumes Containing
Tricyclodecenyl Propionate
Objective: To characterize the olfactory profile and performance of Tricyclodecenyl
propionate in a perfume formulation using a trained sensory panel.

Materials:

Perfume samples with varying concentrations of Tricyclodecenyl propionate.

Control perfume sample without Tricyclodecenyl propionate.

Odor-free testing environment with controlled ventilation, temperature, and humidity.[10]

Smelling strips.

Trained sensory panelists (8-12 individuals).

Data collection software or forms.

Protocol:

Panelist Training: Train panelists to identify and rate the intensity of different scent attributes

(e.g., woody, amber, floral, fruity) using reference standards.

Sample Preparation and Presentation:

Dip smelling strips into the perfume samples for a standardized amount of time.

Allow the solvent to evaporate for a few seconds before presenting to the panelists.

Present samples in a randomized and blind manner to avoid bias.

Descriptive Sensory Analysis:

Ask panelists to evaluate and describe the odor profile of each sample at different time

points (top notes, heart notes, and base notes).
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Panelists should rate the intensity of predefined attributes on a scale (e.g., 0-10).

Triangle Test (Optional):

To determine if a perceptible difference exists between two formulations (e.g., with and

without a new ingredient), present three samples, two of which are identical and one is

different.

Ask panelists to identify the odd sample out.[11]

Data Analysis:

Analyze the intensity ratings for each attribute to create a sensory profile for each

formulation.

Use statistical analysis (e.g., ANOVA) to determine significant differences between

samples.
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Workflow for Sensory Analysis of Perfumes.

Performance Evaluation using Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To quantitatively measure the release of Tricyclodecenyl propionate and other

volatile fragrance compounds from the skin over time.

Materials:

Perfume containing Tricyclodecenyl propionate.
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Human subjects.

Headspace solid-phase microextraction (HS-SPME) fibers.[4]

GC-MS system.

Protocol:

Sample Application: Apply a standardized amount of the perfume to a defined area on the

subject's forearm.

Headspace Sampling:

At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), place a HS-SPME fiber close to the

skin's surface to collect the volatile compounds being released.[4]

GC-MS Analysis:

Desorb the collected analytes from the SPME fiber into the GC injector.

Separate the compounds using an appropriate GC column and identify and quantify them

using the mass spectrometer.[5]

Data Analysis:

Plot the concentration of Tricyclodecenyl propionate and other key fragrance ingredients

over time to create an evaporation curve.

This data provides objective information on the fragrance's substantivity and longevity on

the skin.

Olfactory Signaling Pathway
The perception of fragrances like Tricyclodecenyl propionate begins with the interaction of

the odorant molecule with olfactory receptors (ORs) located in the olfactory epithelium of the

nasal cavity. These ORs are G-protein-coupled receptors (GPCRs).[12][13]

General Olfactory Signaling Pathway:
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Binding: An odorant molecule, such as Tricyclodecenyl propionate, binds to a specific OR.

[12]

G-Protein Activation: This binding event causes a conformational change in the OR,

activating an associated G-protein (Gαolf).[12]

Second Messenger Production: The activated Gαolf stimulates adenylyl cyclase, which in

turn converts ATP to cyclic AMP (cAMP), a second messenger.[12]

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

[12]

Depolarization: The influx of cations (Na⁺ and Ca²⁺) through the open channels depolarizes

the olfactory receptor neuron.

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and transmitted along the axon of the neuron to the olfactory bulb in the brain.

Signal Processing: In the olfactory bulb, the signals are processed and then relayed to

higher brain centers, leading to the perception of the specific odor.
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Simplified Olfactory Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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